Cas no 2171803-06-6 (4-chloro-3-(chloromethyl)phenyl chloroformate)

• Product Name: 4-chloro-3-(chloromethyl)phenyl chloroformate
• CAS No: 2171803-06-6
• MF: C₈H₅Cl₃O₂
• MW: 239.48309969902
• CID: 6195804
• PubChem ID: 165608155
• Update Time: 2025-05-20

4-chloro-3-(chloromethyl)phenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-(chloromethyl)phenyl chloroformate
• 2171803-06-6
• EN300-1612887

• Inchi： 1S/C8H5Cl3O2/c9-4-5-3-6(13-8(11)12)1-2-7(5)10/h1-3H,4H2
• InChI Key： NEDKRXJNBLJJNR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CCl)OC(=O)Cl

Computed Properties

• Exact Mass: 237.935512g/mol
• Monoisotopic Mass: 237.935512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-chloro-3-(chloromethyl)phenyl chloroformate

Professional Introduction to 4-chloro-3-(chloromethyl)phenyl chloroformate (CAS No. 2171803-06-6)

4-chloro-3-(chloromethyl)phenyl chloroformate, with the chemical identifier CAS No. 2171803-06-6, is a compound of significant interest in the field of pharmaceutical chemistry and organic synthesis. This compound, characterized by its 4-chloro-3-(chloromethyl)phenyl moiety and the presence of a chloroformate functional group, has garnered attention due to its versatile applications in the development of novel bioactive molecules.

The chloroformate group in this molecule plays a crucial role in its reactivity, making it a valuable intermediate in the synthesis of various pharmacologically relevant compounds. Specifically, the chloromethyl substituent on the phenyl ring introduces a site for further functionalization, enabling the construction of more complex molecular architectures. This feature is particularly useful in medicinal chemistry, where the ability to modify specific regions of a molecule can lead to enhanced biological activity and selectivity.

In recent years, there has been a growing interest in exploring the potential of 4-chloro-3-(chloromethyl)phenyl chloroformate in the development of new therapeutic agents. One area of particular focus has been its utility in the synthesis of kinase inhibitors, which are widely used in the treatment of various cancers and inflammatory diseases. The chloroformate group can be readily converted into other functional groups, such as carboxylic acids or amides, which are essential for designing molecules that can interact with biological targets with high affinity.

Moreover, the 4-chloro substituent on the phenyl ring contributes to the overall electronic properties of the molecule, influencing its reactivity and binding characteristics. This has led to several studies investigating its role in modulating enzyme activity and receptor binding. For instance, researchers have explored its potential as a tool for developing selective inhibitors of proteases, which are enzymes involved in numerous physiological processes and are often implicated in disease pathogenesis.

The synthesis of 4-chloro-3-(chloromethyl)phenyl chloroformate involves a series of well-established organic reactions, including chlorination and methylation processes. The precise control over these reactions is crucial to achieving high yields and purity, which are essential for pharmaceutical applications. Recent advancements in synthetic methodologies have enabled more efficient and scalable production methods for this compound, making it more accessible for research purposes.

In addition to its applications in drug discovery, 4-chloro-3-(chloromethyl)phenyl chloroformate has found utility in materials science and agrochemical research. Its ability to serve as a building block for more complex molecules makes it a valuable asset in the development of novel materials with tailored properties. For example, researchers have investigated its use in creating polymers with specific chemical functionalities that can enhance material performance.

The biological activity of 4-chloro-3-(chloromethyl)phenyl chloroformate has also been studied in detail. Initial investigations revealed that it exhibits inhibitory effects on certain enzymes and receptors, suggesting potential therapeutic applications. Further research has focused on understanding the mechanisms by which this compound interacts with biological targets, providing insights into its mode of action and potential side effects.

One notable aspect of 4-chloro-3-(chloromethyl)phenyl chloroformate is its stability under various conditions, which makes it a reliable intermediate for synthetic applications. This stability is attributed to the robust nature of the chloroformate group and the aromatic ring system. However, care must be taken during handling to avoid decomposition due to exposure to moisture or strong bases.

The future prospects for 4-chloro-3-(chloromethyl)phenyl chloroformate are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and beyond. As our understanding of molecular interactions continues to grow, this compound is likely to play an increasingly important role in the development of new drugs and materials.